Cas no 7226-83-7 (Benzenebutanoic acid, a-hydroxy-, ethyl ester)

• Product Name: Benzenebutanoic acid, a-hydroxy-, ethyl ester
• CAS No: 7226-83-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 544206
• PubChem ID: 4092621
• Update Time: 2025-04-19

Benzenebutanoic acid, a-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-hydroxy-, ethyl ester
• SY056855
• 2-hydroxy-4-phenylbutyric acid ethyl ester
• ethyl-4-phenyl-2-hydroxybutyrate
• Ethyl(S)-2-hydroxy-4-phenylbutyrate
• 2-hydorxy-4-phenylbutyric acid ethyl ester
• (R)-2-Hydroxy-4-phenylbutyric Acid-d5 Ethyl Ester
• BENZENEBUTANOIC ACID, .ALPHA.-HYDROXY-, ETHYL ESTER
• FT-0669950
• DTXSID60869054
• Benzenebutanoic acid, alpha-hydroxy-, ethyl ester
• MFCD00077794
• racemic ethyl 2-hydroxy-4-phenylbutanoate
• ETHYL .ALPHA.-HYDROXYBENZENEBUTANOATE
• ethyl 2-hydroxy-4-phenylbutanoate
• 2-Hydroxy-4-phenyl-butyric acid ethyl ester
• 7226-83-7
• Ethyl alpha-hydroxybenzenebutanoate
• ZJYKSSGYDPNKQS-UHFFFAOYSA-N
• SB67316
• PD164268
• FT-0626257
• FT-0643041
• AKOS009116220
• ETHYL-2-HYDROXY-4-PHENYLBUTYRATE
• 98PT8ZK21T
• FT-0605146
• ethyl 2-hydroxy-4-phenylbutyrate
• SCHEMBL820513
• 2-Hydroxy-4-phenylbutyricAcidEthylEster-d5
• UNII-98PT8ZK21T
• Ethyl 2-hydroxy-4-phenylbutyrate, (+/-)-

• Inchi： 1S/C12H16O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3
• InChI Key： ZJYKSSGYDPNKQS-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters